Cas no 19348-53-9 (N-(4-Amino-2-chlorophenyl)phthalimide)

• Product Name: N-(4-Amino-2-chlorophenyl)phthalimide
• CAS No: 19348-53-9
• MF: C₁₄H₉ClN₂O₂
• MW: 272.686462163925
• CID: 123504
• PubChem ID: 24278244
• Update Time: 2025-06-28

N-(4-Amino-2-chlorophenyl)phthalimide Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(4-amino-2-chlorophenyl)-
• 2-(4-amino-2-chlorophenyl)isoindoline-1,3-dione
• N-(4-Amino-2-chlorophenyl)phthalimide
• AC1O7FZU
• AC1Q51LZ
• Lopac0_000153
• Lopac-A-9345
• N-(4-amino-2-chloro-phenyl)-phthalimide
• SureCN1322530
• MLS002153513
• HMS2230F03
• NCGC00015106-01
• 2-(4-amino-2-chlorophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
• NCGC00015106-02
• GS-9759
• Tox21_500153
• DTXSID90424953
• EN300-41106
• SR-01000075694-1
• CS-0248708
• FT-0720847
• NCGC00015106-04
• AKOS000142827
• 2-(4-amino-2-chlorophenyl)-1H-isoindole-1,3(2H)-dione
• 2-(4-amino-2-chlorophenyl)isoindole-1,3-dione
• SDCCGSBI-0050141.P002
• J-012528
• 19348-53-9
• MFCD00658249
• NCGC00260838-01
• SR-01000075694
• CHEMBL278755
• CCG-204248
• Z244577364
• NCGC00093643-02
• SCHEMBL1322530
• EU-0100153
• HMS3372L10
• NCGC00015106-03
• SB65666
• F72671
• NCGC00093643-01
• HMS3260O08
• SMR001230845
• A 9345
• LP00153
• DTXCID20375787
• DA-08690

• MDL： MFCD00658249
• Inchi： 1S/C14H9ClN2O2/c15-11-7-8(16)5-6-12(11)17-13(18)9-3-1-2-4-10(9)14(17)19/h1-7H,16H2
• InChI Key： DRZDMSPFGPTPER-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(C2C=CC=CC=2C1=O)=O)N

Computed Properties

• Exact Mass: 272.03537
• Monoisotopic Mass: 272.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.506
• Boiling Point: 505.5°C at 760 mmHg
• Flash Point: 259.5°C
• Refractive Index: 1.716
• Solubility: DMSO: >5 mg/mL, soluble
• PSA: 63.4

N-(4-Amino-2-chlorophenyl)phthalimide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(4-Amino-2-chlorophenyl)phthalimide

N-(4-Amino-2-chlorophenyl)phthalimide (CAS No. 19348-53-9): A Comprehensive Overview

N-(4-Amino-2-chlorophenyl)phthalimide (CAS No. 19348-53-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound, also known as 4-amino-2-chloro-N-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)benzene, has gained attention due to its unique structural properties and potential biological activities.

The molecular structure of N-(4-Amino-2-chlorophenyl)phthalimide consists of a phthalimide moiety attached to a 4-amino-2-chlorophenyl group. The phthalimide functional group is well-known for its ability to form stable complexes with various metal ions, making it useful in coordination chemistry and catalysis. The presence of the amino and chloro substituents on the phenyl ring adds to the compound's reactivity and functional diversity.

Recent studies have explored the potential of N-(4-Amino-2-chlorophenyl)phthalimide in various biological contexts. One notable area of research is its use as a scaffold for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the antitumor activity of derivatives of N-(4-Amino-2-chlorophenyl)phthalimide. The researchers found that certain derivatives exhibited significant cytotoxic effects against a panel of human cancer cell lines, suggesting their potential as lead compounds for cancer therapy.

In addition to its biological applications, N-(4-Amino-2-chlorophenyl)phthalimide has been utilized in materials science for the synthesis of advanced functional materials. A study published in the Journal of Materials Chemistry C (2020) reported the use of this compound as a building block for the preparation of conjugated polymers with tunable electronic and optical properties. These polymers have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs).

The synthetic versatility of N-(4-Amino-2-chlorophenyl)phthalimide has also been highlighted in several chemical synthesis studies. A recent paper in the Tetrahedron Letters (2019) described an efficient one-pot synthesis method for preparing this compound from readily available starting materials. The method involves a sequence of reactions including nucleophilic substitution and condensation steps, providing a practical route for large-scale production.

The environmental impact and safety profile of N-(4-Amino-2-chlorophenyl)phthalimide are important considerations for its industrial and academic applications. Studies have shown that this compound is stable under normal conditions and does not pose significant environmental risks when handled properly. However, like many organic compounds, it should be stored and used following standard laboratory safety protocols to ensure safe handling.

In conclusion, N-(4-Amino-2-chlorophenyl)phthalimide (CAS No. 19348-53-9) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and chemical synthesis. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.